Cas no 638168-61-3 (4-Pyrimidinamine, 2-chloro-5-methyl-N-propyl-)

• Product Name: 4-Pyrimidinamine, 2-chloro-5-methyl-N-propyl-
• CAS No: 638168-61-3
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• MDL: MFCD20689338
• CID: 1659031
• PubChem ID: 10867047
• Update Time: 2025-04-21

4-Pyrimidinamine, 2-chloro-5-methyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-chloro-5-methyl-N-propyl-
• 2-chloro-5-methyl-4-(N-propylamino)pyrimidine
• 2-chloro-5-methyl-N-propylpyrimidin-4-amine
• SCHEMBL19675875
• SR-01000660684
• 638168-61-3
• SR-01000660684-1
• AKOS017531750

• MDL： MFCD20689338
• Inchi： 1S/C8H12ClN3/c1-3-4-10-7-6(2)5-11-8(9)12-7/h5H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： PTNNIYOLVABTHL-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C)C(=N1)NCCC

Computed Properties

• Exact Mass: 185.07216
• Monoisotopic Mass: 185.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81